Cas no 2228564-62-1 (1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile
• CAS No: 2228564-62-1
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6197600
• PubChem ID: 165620554
• Update Time: 2025-08-05

1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile
• EN300-1876470
• 2228564-62-1

• Inchi： 1S/C14H17N/c1-11(2)13(14(10-15)8-9-14)12-6-4-3-5-7-12/h3-7,11,13H,8-9H2,1-2H3
• InChI Key： BYDWXXKESJZMLB-UHFFFAOYSA-N
• SMILES： N#CC1(C(C2C=CC=CC=2)C(C)C)CC1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile

Introduction to 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile (CAS No. 2228564-62-1)

1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile (CAS No. 2228564-62-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane and nitrile functionalities, has been the subject of numerous studies due to its potential therapeutic applications and intriguing chemical properties.

The structure of 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile consists of a cyclopropane ring substituted with a 2-methyl-1-phenylpropyl group and a cyano group. The cyclopropane ring, known for its high ring strain, imparts unique reactivity and stability to the molecule. The presence of the nitrile group further enhances its chemical versatility, making it a valuable building block in the synthesis of more complex molecules.

Recent research has focused on the biological activities of 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases and pain management. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile has also been investigated for its neuroprotective effects. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound could protect neurons from oxidative stress-induced damage, which is a common mechanism underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The study, published in the Journal of Neurochemistry in 2023, highlighted the potential of 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile as a neuroprotective agent.

The synthetic route to 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile has been optimized to ensure high yields and purity. A common approach involves the reaction of 2-methyl-1-phenylpropyl bromide with cyclopropenone followed by nitrile formation. This method has been refined to minimize side reactions and improve overall efficiency, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile is well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical trials. Researchers at the National Institutes of Health (NIH) are currently conducting comprehensive safety assessments to ensure that this compound meets all regulatory requirements for drug development.

The potential applications of 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile extend beyond pharmaceuticals. Its unique chemical structure makes it an attractive candidate for use in materials science and other industrial applications. For example, the high thermal stability and chemical resistance of this compound could make it useful in the development of advanced polymers and coatings.

In conclusion, 1-(2-methyl-1-phenylpropyl)cyclopropane-1-carbonitrile (CAS No. 2228564-62-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Ongoing research continues to uncover new properties and applications, solidifying its position as an important molecule in modern scientific inquiry.